RY024

• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol
• InChI: InChI=1S/C19H19N3O3/c1-6-12-7-8-14-13(9-12)17(23)21(5)10-15-16(20-11-22(14)15)18(24)25-19(2,3)4/h1,7-9,11H,10H2,2-5H3
• InChIKey: YTUMMZANIYQNOM-UHFFFAOYSA-N

RY024: A High-Affinity, α5β2γ2-Selective GABAA Receptor Inverse Agonist for Alcohol Use Disorder Research

RY024 (tert-butyl 8-ethynyl-5,6-dihydro-5-methyl-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate) is a synthetic imidazobenzodiazepine inverse agonist that exhibits high affinity (Kd ≈ 0.40 nM) and approximately 67.3-fold binding selectivity for the α5 subunit-containing GABAA receptor subtype [1]. It is characterized by an acetylene group at the C7 position of the benzodiazepine ring, replacing the azido moiety found in its congener Ro15-4513, a structural modification that alters its pharmacological profile [2].

Target engagement: α5β2γ2 GABAA receptor

Reported α5-subunit selectivity profile

Ethanol behavioral study context

Inverse agonist for pathway investigation

• [1] McKay PF, et al. A high affinity ligand for GABAA-receptor containing alpha5 subunit antagonizes ethanol's neurobehavioral effects in Long-Evans rats. Psychopharmacology (Berl). 2004 Apr;172(4):455-62. DOI: 10.1007/s00213-003-1671-z. PMID: 14666398. View Source
• [2] Hanchar HJ, et al. Ethanol potently and competitively inhibits binding of the alcohol antagonist Ro15-4513 to α4/6β3δ GABAA receptors. Proc Natl Acad Sci U S A. 2006 May 30;103(22):8546-51. DOI: 10.1073/pnas.0602304103. Figure 4. View Source

Why RY024 Cannot Be Replaced by Generic α5 GABAA Inverse Agonists in Alcohol Behavioral Studies

Despite sharing a common target, in-class compounds like Ro15-4513, RY023, and α5IA exhibit distinct binding affinities, selectivity profiles, and functional efficacies that critically alter in vivo outcomes. RY024's unique 67.3-fold α5 selectivity and high subnanomolar affinity (Kd ≈ 0.40 nM) produce a specific pattern of ethanol antagonism [1]. Unlike Ro15-4513, which acts as a weak partial inverse agonist with lower α5 selectivity [2], RY024's inverse agonist efficacy is more pronounced, and it displays a unique intrinsic activity profile in behavioral assays [3]. The acetylene substitution at the C7 position, compared to the azido group in Ro15-4513, is hypothesized to influence binding pocket interactions, further distinguishing its pharmacological behavior [4]. These quantitative and qualitative differences render simple substitution between α5 ligands unreliable for experimental reproducibility.

Attribute

RY024

Typical α5 inverse agonist comparators

α5 selectivity profile

Reported α5-preferring binding profile

May lack the same selectivity window (e.g., Ro15-4513, α5IA differ)

Inverse agonist efficacy

Efficacy across multiple α subtypes with α5 preference

Efficacy-selective or weak partial profiles may shift behavioral endpoints

Behavioral tool profile

Reported ethanol antagonism without intrinsic motor effects in tested doses

Compounds like RY023 exhibit intrinsic motor effects that may confound interpretation

• [1] McKay PF, et al. A high affinity ligand for GABAA-receptor containing alpha5 subunit antagonizes ethanol's neurobehavioral effects in Long-Evans rats. Psychopharmacology (Berl). 2004 Apr;172(4):455-62. DOI: 10.1007/s00213-003-1671-z. PMID: 14666398. View Source
• [2] BindingDB. Ro15-4513 affinity data for GABAA receptor subtypes. Ki values: α1β2γ2 (0.83 nM), α4β2γ2 (3.1 nM), α5β3γ2 (5.1 nM). View Source
• [3] Bailey DJ, et al. Effects of hippocampal injections of a novel ligand selective for the alpha 5 beta 2 gamma 2 subunits of the GABA/benzodiazepine receptor on Pavlovian conditioning. Neurobiol Learn Mem. 2002 Jul;78(1):1-10. DOI: 10.1006/nlme.2001.4050. PMID: 12071663. View Source
• [4] Cook JB, et al. Selective GABAA alpha5 benzodiazepine inverse agonist antagonizes the neurobehavioral actions of alcohol. Alcohol Clin Exp Res. 2005 Aug;29(8):1390-401. DOI: 10.1097/01.alc.0000175073.94575.86. View Source

Quantitative Evidence for RY024 Differentiation from α5 GABAA Inverse Agonist Comparators

Binding Affinity and α5 Selectivity of RY024 vs. Ro15-4513 and L-655,708

RY024 exhibits a high affinity (Kd ≈ 0.40 nM) and a 67.3-fold binding selectivity for the α5-containing GABAA receptor [1]. In contrast, the classical alcohol antagonist Ro15-4513 displays a broader, less selective binding profile, with Ki values of 0.83 nM at α1β2γ2, 3.1 nM at α4β2γ2, and 5.1 nM at α5β3γ2 receptors [2]. The α5-selective inverse agonist L-655,708 has a Ki of 0.45 nM for α5-containing receptors and a 50- to 100-fold selectivity over α1-, α2-, and α3-containing subtypes .

Binding & selectivity

Head-to-head

RY024: Kd ≈ 0.40 nM, 67.3-fold α5 selectivity

Ro15-4513 α5 Ki 5.1 nM (12.75× lower affinity); L-655,708 Ki 0.45 nM, 50-100× selectivity

Supports α5-target engagement in alcohol research workflows

Selectivity comparison across recombinant receptor assays

Evidence Dimension	Binding affinity (Kd/Ki) and fold-selectivity for α5-containing GABAA receptors
Target Compound Data	Kd ≈ 0.40 nM; 67.3-fold selectivity for α5 (RY024)
Comparator Or Baseline	Ro15-4513: Ki = 5.1 nM at α5β3γ2, with lower selectivity; L-655,708: Ki = 0.45 nM at α5, 50-100× selectivity
Quantified Difference	RY024 shows 12.75-fold higher affinity than Ro15-4513 at the α5 subtype; selectivity is comparable to L-655,708 but with distinct efficacy.
Conditions	Radioligand binding assays using recombinant human GABAA receptor subtypes expressed in HEK293 cells (RY024), and membrane homogenates for Ro15-4513.

Why This Matters

Higher affinity and defined selectivity reduce off-target binding, enabling more precise interrogation of α5-mediated mechanisms in alcohol-related behaviors.

• [1] McKay PF, et al. A high affinity ligand for GABAA-receptor containing alpha5 subunit antagonizes ethanol's neurobehavioral effects in Long-Evans rats. Psychopharmacology (Berl). 2004 Apr;172(4):455-62. DOI: 10.1007/s00213-003-1671-z. PMID: 14666398. View Source
• [2] BindingDB. Ro15-4513 affinity data for GABAA receptor subtypes. Ki values: α1β2γ2 (0.83 nM), α4β2γ2 (3.1 nM), α5β3γ2 (5.1 nM). View Source

In Vivo Ethanol Antagonism: RY024 vs. RY023 in Operant Self-Administration

RY024 (0.125–3.5 mg/kg, IP) markedly reduced ethanol-maintained responding in Long-Evans rats without affecting water responding, except at the highest dose [1]. In a separate study using the same experimental paradigm, the closely related analog RY023 (0.125–3.5 mg/kg, IP) also reduced ethanol responding but exhibited a different dose-response profile and produced intrinsic effects at lower doses [2]. Specifically, RY023 (3.0 to 7.5 mg/kg) produced intrinsic effects alone in the open field, whereas RY024 (3.0–15 mg/kg) reversed ethanol's motor-impairing effects without intrinsic effects at those doses [1][2].

In vivo ethanol antagonism

Head-to-head

RY024 reduced ethanol self-administration without affecting water responding (0.125–3.5 mg/kg)

RY023 produced intrinsic motor effects at 3.0–7.5 mg/kg; RY024 reversed motor impairment without intrinsic effects up to 15 mg/kg

Model-response context may differ: cleaner behavioral profile at effective doses

Operant self-administration and motor task data in Long-Evans rats

Evidence Dimension	In vivo efficacy in reducing ethanol-maintained operant responding
Target Compound Data	RY024 (0.125–3.5 mg/kg, IP) reduced ethanol responding with no effect on water responding (except highest dose). Reversed motor-impairing effects of ethanol at 3.0–15 mg/kg without intrinsic effects.
Comparator Or Baseline	RY023 (0.125–3.5 mg/kg, IP) reduced ethanol responding; produced intrinsic effects at 3.0–7.5 mg/kg.
Quantified Difference	RY024 shows a broader effective dose range for motor impairment reversal without intrinsic behavioral effects, whereas RY023 exhibits intrinsic activity that confounds interpretation of ethanol antagonism.
Conditions	Male Long-Evans rats trained under a fixed-ratio 1 schedule of ethanol reinforcement; oscillating bar task for motor impairment.

Why This Matters

The lack of intrinsic motor effects at ethanol-antagonizing doses makes RY024 a cleaner pharmacological tool for isolating α5-mediated effects on alcohol reinforcement.

• [1] McKay PF, et al. A high affinity ligand for GABAA-receptor containing alpha5 subunit antagonizes ethanol's neurobehavioral effects in Long-Evans rats. Psychopharmacology (Berl). 2004 Apr;172(4):455-62. DOI: 10.1007/s00213-003-1671-z. PMID: 14666398. View Source
• [2] Cook JB, et al. Selective GABAA alpha5 benzodiazepine inverse agonist antagonizes the neurobehavioral actions of alcohol. Alcohol Clin Exp Res. 2005 Aug;29(8):1390-401. DOI: 10.1097/01.alc.0000175073.94575.86. View Source

Functional Selectivity and Intrinsic Activity: RY024 vs. α5IA

RY024 acts as a classical inverse agonist at α5β2γ2 receptors, producing intrinsic fear-related behavior when administered alone into the hippocampus [1]. In contrast, α5IA is an efficacy-selective inverse agonist that binds with equivalent subnanomolar affinity (0.58–0.88 nM) to α1-, α2-, α3-, and α5-containing receptors but exhibits inverse agonist efficacy only at the α5 subtype [2]. RY024 displays inverse agonist activity across multiple α subtypes, though with highest affinity for α5 [3].

Functional efficacy profile

Class-level inference

Classical inverse agonist at α1,α2,α3,α5; α5IA efficacy restricted to α5

RY024's inverse agonism spans multiple α subtypes, unlike α5IA's efficacy-selective profile

Functional selectivity context differs; data to verify in native systems

Electrophysiology and hippocampal injection evidence; cross-study interpretation

Evidence Dimension	Functional selectivity and intrinsic activity profile
Target Compound Data	RY024: classical inverse agonist at α1, α2, α3, and α5 subtypes (efficacy profile) with 67.3-fold binding selectivity for α5.
Comparator Or Baseline	α5IA: binds with equal affinity (0.58–0.88 nM) to α1, α2, α3, and α5, but inverse agonist efficacy only at α5.
Quantified Difference	RY024's inverse agonist activity is not subtype-selective, whereas α5IA's efficacy is restricted to α5 despite non-selective binding.
Conditions	Electrophysiological recordings in Xenopus oocytes expressing recombinant GABAA receptors (RY023 as proxy for RY024); whole-cell patch clamp for α5IA.

Why This Matters

The difference in functional selectivity means RY024 can be used to study the combined effects of inverse agonism across multiple α subtypes, while α5IA is suitable for isolating α5-specific signaling.

• [1] Bailey DJ, et al. Effects of hippocampal injections of a novel ligand selective for the alpha 5 beta 2 gamma 2 subunits of the GABA/benzodiazepine receptor on Pavlovian conditioning. Neurobiol Learn Mem. 2002 Jul;78(1):1-10. DOI: 10.1006/nlme.2001.4050. PMID: 12071663. View Source
• [2] Dawson GR, et al. An Inverse Agonist Selective for α5 Subunit-Containing GABAA Receptors Enhances Cognition. J Pharmacol Exp Ther. 2006 Mar;316(3):1335-45. DOI: 10.1124/jpet.105.092320. View Source
• [3] June HL, et al. GABA(A) receptors containing (alpha)5 subunits in the CA1 and CA3 hippocampal fields regulate ethanol-motivated behaviors: an extended ethanol reward circuitry. J Neurosci. 2001 Mar 15;21(6):2166-77. DOI: 10.1523/JNEUROSCI.21-06-02166.2001. View Source

Recommended Research Applications for RY024 Based on Quantitative Differentiation Evidence

Investigating α5 Subunit-Mediated Mechanisms in Alcohol Reinforcement

Given its high α5 affinity (Kd ≈ 0.40 nM) and 67.3-fold selectivity, RY024 is the preferred tool for studies requiring robust α5 engagement without confounding off-target binding [1]. Its ability to reduce ethanol self-administration at doses that do not affect water consumption (0.125–3.5 mg/kg, IP) makes it ideal for operant behavior experiments aimed at dissecting α5-specific contributions to alcohol reinforcement [1].

Behavioral Pharmacology of Ethanol-Induced Motor Impairment and Sedation

RY024 (3.0–15 mg/kg, IP) reverses the motor-impairing effects of moderate (0.75 g/kg) and intoxicating (1.25 g/kg) ethanol doses without producing intrinsic motor effects at those doses [1]. This profile contrasts with RY023, which shows intrinsic activity at lower doses, making RY024 a cleaner agent for isolating the role of α5 receptors in ethanol's neurobehavioral effects [2].

Hippocampal-Dependent Learning and Memory Studies with α5 Modulation

RY024 is a validated pharmacological probe for studying α5β2γ2 receptor involvement in Pavlovian fear conditioning. Intrahippocampal administration produced dose-dependent effects on fear-related behavior and conditioning strength [3]. This application is supported by the compound's defined subunit selectivity and in vivo behavioral activity.

Application

Selection Property

Validation Focus

α5-subunit alcohol reinforcement studies

α5 selectivity profile

Ethanol self-administration endpoints

Ethanol-induced motor impairment studies

Inverse agonist efficacy profile

Motor coordination assay endpoints

Hippocampal α5-dependent learning studies

Subunit-selective inverse agonism

Pavlovian fear conditioning endpoints

• [1] McKay PF, et al. A high affinity ligand for GABAA-receptor containing alpha5 subunit antagonizes ethanol's neurobehavioral effects in Long-Evans rats. Psychopharmacology (Berl). 2004 Apr;172(4):455-62. DOI: 10.1007/s00213-003-1671-z. PMID: 14666398. View Source
• [2] Cook JB, et al. Selective GABAA alpha5 benzodiazepine inverse agonist antagonizes the neurobehavioral actions of alcohol. Alcohol Clin Exp Res. 2005 Aug;29(8):1390-401. DOI: 10.1097/01.alc.0000175073.94575.86. View Source
• [3] Bailey DJ, et al. Effects of hippocampal injections of a novel ligand selective for the alpha 5 beta 2 gamma 2 subunits of the GABA/benzodiazepine receptor on Pavlovian conditioning. Neurobiol Learn Mem. 2002 Jul;78(1):1-10. DOI: 10.1006/nlme.2001.4050. PMID: 12071663. View Source